Cas no 1891957-14-4 (methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate
• CAS No: 1891957-14-4
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6275475
• PubChem ID: 117335751
• Update Time: 2025-05-27

methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate
• 1891957-14-4
• EN300-1772248

• Inchi： 1S/C10H10F2O4/c1-15-5-3-6(11)8(7(12)4-5)9(13)10(14)16-2/h3-4,9,13H,1-2H3
• InChI Key： RLBBXJBKQYJAAY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)OC)O)F)OC

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate

Recent Advances in the Study of Methyl 2-(2,6-Difluoro-4-methoxyphenyl)-2-hydroxyacetate (CAS: 1891957-14-4)

The compound methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate (CAS: 1891957-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and methoxylated phenyl ring, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

One of the most notable advancements in this area is the use of methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate as a precursor in the synthesis of novel antifungal agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against Candida albicans, a common pathogenic fungus. The researchers attributed this activity to the compound's ability to disrupt fungal cell wall biosynthesis, highlighting its potential as a lead structure for further optimization.

In addition to its antimicrobial properties, recent research has also investigated the role of this compound in modulating inflammatory pathways. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate derivatives can selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

The synthetic routes to methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate have also been optimized in recent years. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing a one-pot reaction sequence with high yield and purity. This advancement is particularly significant for industrial applications, where efficient synthesis of key intermediates is crucial for large-scale drug manufacturing.

Looking ahead, the versatility of methyl 2-(2,6-difluoro-4-methoxyphenyl)-2-hydroxyacetate as a building block in medicinal chemistry is expected to drive further research. Ongoing studies are exploring its incorporation into more complex molecular architectures, such as proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs), which represent cutting-edge approaches in targeted therapy. As the understanding of its pharmacological properties deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.